Cas no 955363-90-3 (6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-one)

• Product Name: 6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-one
• CAS No: 955363-90-3
• MF: C₇H₁₁NO
• MW: 125.1683
• CID: 5081648
• PubChem ID: 24872021
• Update Time: 2024-03-04

6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-one
• SB47737

• Inchi： 1S/C7H11NO/c1-7(2)4-3-8-6(9)5(4)7/h4-5H,3H2,1-2H3,(H,8,9)
• InChI Key： NOEANOXILSYOIN-UHFFFAOYSA-N
• SMILES： O=C1C2([H])C([H])(C([H])([H])N1[H])C2(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones